Cas no 1185313-24-9 (pyridin-d4-2-ol)
pyridin-d4-2-ol Chemical and Physical Properties
Names and Identifiers
-
- pyridin-d4-2-ol
- 1185313-24-9
- 2-Hydroxy(pyridine-d4)
- 1,2-dihydro(3,4,5,6-(2)H)pyridin-2-one
- AKOS015944626
-
- Inchi: 1S/C5H5NO/c7-5-3-1-2-4-6-5/h1-4H,(H,6,7)/i1D,2D,3D,4D
- InChI Key: UBQKCCHYAOITMY-RHQRLBAQSA-N
- SMILES: O=C1NC([2H])=C([2H])C([2H])=C1[2H]
Computed Properties
- Exact Mass: 99.062220767g/mol
- Monoisotopic Mass: 99.062220767g/mol
- Isotope Atom Count: 4
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 29.1Ų
pyridin-d4-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P889526-5mg |
pyridin-d4-2-ol |
1185313-24-9 | 95% | 5mg |
¥3,332.00 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P889526-25mg |
pyridin-d4-2-ol |
1185313-24-9 | 95% | 25mg |
¥9,998.00 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P889526-100mg |
pyridin-d4-2-ol |
1185313-24-9 | 95% | 100mg |
¥26,432.00 | 2022-09-01 |
pyridin-d4-2-ol Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on pyridin-d4-2-ol
Comprehensive Overview of Pyridin-d4-2-ol (CAS No. 1185313-24-9): Properties, Applications, and Industry Insights
Pyridin-d4-2-ol (CAS No. 1185313-24-9) is a deuterated derivative of pyridin-2-ol, a compound of significant interest in pharmaceutical research, agrochemical development, and material science. The incorporation of deuterium atoms (d4) enhances its utility in isotope labeling, metabolic studies, and NMR spectroscopy, making it a valuable tool for researchers. This article delves into its molecular characteristics, synthesis pathways, and cutting-edge applications while addressing trending queries like "deuterated compounds in drug discovery" and "stable isotope-labeled reagents."
The molecular structure of Pyridin-d4-2-ol features four deuterium atoms replacing hydrogen at specific positions, resulting in improved kinetic isotope effects (KIEs). This property is pivotal in drug metabolism studies, where deuterium-labeled analogs are used to slow metabolic degradation—a technique gaining traction in the development of longer-acting therapeutics. Recent studies highlight its role in optimizing ADME profiles (Absorption, Distribution, Metabolism, Excretion), a hot topic in precision medicine.
In synthetic chemistry, 1185313-24-9 serves as a versatile intermediate for constructing complex molecules. Its deuterated backbone is instrumental in mechanistic investigations, particularly in catalysis research and reaction kinetics. A 2023 Journal of Medicinal Chemistry review emphasized its use in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. This aligns with growing searches for "deuterium in bioconjugation" and "isotopic labeling for protein engineering."
From an industrial perspective, the demand for Pyridin-d4-2-ol correlates with advancements in high-resolution mass spectrometry (HRMS) and LC-MS/MS technologies. Its application in internal standards for quantitative analysis ensures data accuracy—a critical factor in FDA-compliant assays. Notably, the compound’s stability under physiological conditions addresses the emerging need for reliable biomarkers in clinical diagnostics.
Environmental and safety profiles of CAS 1185313-24-9 adhere to REACH and OECD guidelines, with low ecotoxicity risks. Its non-radioactive nature distinguishes it from other isotopic labels, answering frequent queries about "safe alternatives to tritium labeling." Furthermore, its compatibility with green chemistry principles supports sustainable synthesis routes—a priority for pharmaceutical manufacturers aiming to reduce carbon footprints.
Future prospects for Pyridin-d4-2-ol include expanding its role in PET tracer development and multimodal imaging. As AI-driven molecular design accelerates, this compound’s unique properties may unlock novel theranostic agents—a synergy of therapy and diagnostics. Industry reports project growth in the deuterated chemicals market, fueled by its applications in next-generation biologics.
In summary, Pyridin-d4-2-ol (CAS No. 1185313-24-9) bridges fundamental research and industrial innovation. Its multifaceted uses—from NMR shift studies to drug formulation—underscore its relevance in modern science. By addressing high-search-volume topics like "deuterium in pharmacokinetics" and "isotope-enriched scaffolds," this overview provides actionable insights for academia and industry alike.
1185313-24-9 (pyridin-d4-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)